Cas no 19763-41-8 (1,2,3-Tridecanetricarboxylicacid, 2-hydroxy- (8CI,9CI))

• Product Name: 1,2,3-Tridecanetricarboxylicacid, 2-hydroxy- (8CI,9CI)
• CAS No: 19763-41-8
• MF: C₁₆H₂₈O₇
• MW: 332.389326095581
• CID: 181583
• PubChem ID: 152262
• Update Time: 2025-04-19

1,2,3-Tridecanetricarboxylicacid, 2-hydroxy- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Tridecanetricarboxylicacid, 2-hydroxy- (8CI,9CI)
• 2-hydroxytridecane-1,2,3-tricarboxylic acid
• 1,2,3-Tridecanetricarboxylic acid, 2-hydroxy-
• 3-C-carboxy-2-decyl-2,4-dideoxypentaric acid
• 3-C-carboxy-4-decyl-2,4-dideoxy-D-erythro-pentaric acid
• Decylcitric acid
• 19763-41-8
• Monodecyl citrate
• DTXSID00941525
• SCHEMBL9513717

• Inchi： 1S/C16H28O7/c1-2-3-4-5-6-7-8-9-10-12(14(19)20)16(23,15(21)22)11-13(17)18/h12,23H,2-11H2,1H3,(H,17,18)(H,19,20)(H,21,22)
• InChI Key： DQIHPEKINXOMBM-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(CC(=O)O)C(C(=O)O)CCCCCCCCCC

Computed Properties

• Exact Mass: 332.184
• Monoisotopic Mass: 332.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.211
• Boiling Point: 434.3°Cat760mmHg
• Flash Point: 230.6°C
• Refractive Index: 1.511

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives